2-Butenoic acid, 2-methyl-
2-Butenoic acid, 2-methyl-
2-Methylbut-2-enoic acid, also known as 2-methylcrotonic acid or a-methylcrotonate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 2-Methylbut-2-enoic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 2-Methylbut-2-enoic acid has been primarily detected in urine. Within the cell, 2-methylbut-2-enoic acid is primarily located in the cytoplasm and adiposome. 2-Methylbut-2-enoic acid participates in a number of enzymatic reactions. In particular, 2-methylbut-2-enoic acid can be biosynthesized from 2-butenoic acid. 2-Methylbut-2-enoic acid can also be converted into 2-methylbut-2-enoyl-coenzyme A.
Brand Name:
Vulcanchem
CAS No.:
13201-46-2
VCID:
VC0080960
InChI:
InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)
SMILES:
CC=C(C)C(=O)O
Molecular Formula:
C5H8O2
Molecular Weight:
100.12 g/mol
2-Butenoic acid, 2-methyl-
CAS No.: 13201-46-2
Main Products
VCID: VC0080960
Molecular Formula: C5H8O2
Molecular Weight: 100.12 g/mol
| CAS No. | 13201-46-2 |
|---|---|
| Product Name | 2-Butenoic acid, 2-methyl- |
| Molecular Formula | C5H8O2 |
| Molecular Weight | 100.12 g/mol |
| IUPAC Name | 2-methylbut-2-enoic acid |
| Standard InChI | InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7) |
| Standard InChIKey | UIERETOOQGIECD-UHFFFAOYSA-N |
| SMILES | CC=C(C)C(=O)O |
| Canonical SMILES | CC=C(C)C(=O)O |
| Description | 2-Methylbut-2-enoic acid, also known as 2-methylcrotonic acid or a-methylcrotonate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 2-Methylbut-2-enoic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 2-Methylbut-2-enoic acid has been primarily detected in urine. Within the cell, 2-methylbut-2-enoic acid is primarily located in the cytoplasm and adiposome. 2-Methylbut-2-enoic acid participates in a number of enzymatic reactions. In particular, 2-methylbut-2-enoic acid can be biosynthesized from 2-butenoic acid. 2-Methylbut-2-enoic acid can also be converted into 2-methylbut-2-enoyl-coenzyme A. |
| PubChem Compound | 6656 |
| Last Modified | Nov 11 2021 |
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